N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide

• IUPAC Name: N-(4-nitrophenyl)thieno[3,2-b][1]benzothiole-2-carboxamide
• InChI: InChI=1S/C17H10N2O3S2/c20-17(18-10-5-7-11(8-6-10)19(21)22)15-9-14-16(24-15)12-3-1-2-4-13(12)23-14/h1-9H,(H,18,20)
• InChI Key: KMHCVBPXPUQWPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(S2)C=C(S3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H10N2O3S2
• Molecular Weight: 354.4 g/mol

Description

N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a member of the thienobenzothiophene family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide is not fully understood. However, it has been reported that this compound acts as a p-type organic semiconductor, which means that it can conduct holes (positive charge carriers) in an electronic device. This property makes it an ideal candidate for use in organic electronics.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound is relatively non-toxic and has low cytotoxicity. This property makes it an ideal candidate for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide is its high solubility in organic solvents, which makes it easy to handle in the laboratory. However, one of the limitations of this compound is its high cost, which may limit its use in large-scale applications.

Future Directions

There are several future directions for research on N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide. One of the most significant directions is in the development of new organic semiconductors based on this compound. This could lead to the development of more efficient and cost-effective organic electronic devices. Another future direction is in the use of this compound in biological applications, such as drug delivery and imaging.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various research fields, including organic electronics and biological applications. The synthesis method of this compound has been reported in the literature, and its mechanism of action is not fully understood. Although there is limited information available on the biochemical and physiological effects of this compound, it has been reported to be relatively non-toxic and has low cytotoxicity. However, its high cost may limit its use in large-scale applications. There are several future directions for research on this compound, including the development of new organic semiconductors and its use in biological applications.

Scientific Research Applications

N-(4-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide has shown potential applications in various research fields. One of the most significant applications is in the field of organic electronics, where it has been used as a building block for the synthesis of organic semiconductors. These organic semiconductors have been used in the development of organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs).